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4-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid

Name: 4-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid
Brand: Smolecule
SKU: S6686554
Rating: 4.5 (4 reviews)

Catalog No.

S6686554

CAS No.

1261927-32-5

M.F

C13H8ClFO3

M. Wt

266.65 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid

3. Specification
4. Others

General Information

CAS Number

1261927-32-5

Product Name

4-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid

IUPAC Name

4-chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid

Molecular Formula

C13H8ClFO3

Molecular Weight

266.65 g/mol

InChI

InChI=1S/C13H8ClFO3/c14-12-2-1-7(13(17)18)5-11(12)8-3-9(15)6-10(16)4-8/h1-6,16H,(H,17,18)

InChI Key

LWMLQUXZCSLLLN-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)F)O)Cl

Canonical SMILES

C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)F)O)Cl

The exact mass of the compound 4-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% is 266.0146000 g/mol and the complexity rating of the compound is 313. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Medicinal Chemistry: The presence of a carboxylic acid group suggests potential for the molecule to act as an inhibitor for enzymes or receptors. The fluorinated and hydroxylated groups on the phenyl ring can influence the binding properties to biological targets. Research in this area might involve exploring the molecule's activity against specific diseases or evaluating its potential as a scaffold for drug development [].
Material Science: Aromatic carboxylic acids can be useful building blocks for polymers. The chlorine atom and the combination of fluorine and hydroxyl groups can affect the material's properties like thermal stability, solubility, and conductivity. Research could involve investigating the molecule's suitability for the synthesis of novel polymers with desired characteristics [].
Organic Synthesis: This molecule can be a valuable intermediate for the synthesis of more complex molecules. The reactive carboxylic acid group allows for further chemical transformations, while the functional groups on the phenyl ring can serve as directing or activating groups in subsequent reactions. Research could focus on utilizing this molecule as a starting material for the synthesis of more targeted bioactive compounds or functional materials [].